5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(2-amino-1,1,1,3,3,3-hexafluoropropan-2-yl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C7H5F6N3O2/c8-6(9,10)5(14,7(11,12)13)2-1-15-4(18)16-3(2)17/h1H,14H2,(H2,15,16,17,18)
• InChI Key: GZXQINNNHWWHCY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=O)N1)C(C(F)(F)F)(C(F)(F)F)N
• Molecular Formula: C7H5F6N3O2
• Molecular Weight: 277.12 g/mol

Description

5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione, also known as TATD, is a heterocyclic organic compound with a pyrimidine ring structure. It is a highly fluorinated compound that has gained attention in scientific research due to its unique properties. TATD has been studied extensively for its potential applications in various fields, including pharmaceuticals, materials science, and organic electronics.

Mechanism of Action

The mechanism of action of 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione is not fully understood, but it is believed to act as a nucleotide analogue. 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has been shown to inhibit the replication of certain viruses, including the influenza virus, by interfering with the viral RNA polymerase. 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione can inhibit the replication of certain viruses, including the influenza virus, and can induce apoptosis in cancer cells. 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has several advantages for use in lab experiments. It is a highly fluorinated compound, which makes it useful for studying the effects of fluorination on chemical and biological properties. 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione is that it is a relatively new compound, and its properties and potential applications are still being explored.

Future Directions

There are several future directions for research on 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione. One area of interest is its potential use as an antiviral agent. Further studies are needed to determine the mechanism of action of 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione and its potential efficacy against a wider range of viruses. 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione's potential use as a fluorescent probe in biological imaging applications is also an area of interest for future research. Finally, 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione's unique properties make it a promising candidate for use in materials science and organic electronics, and further studies in these areas are warranted.

Synthesis Methods

The synthesis of 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione involves the reaction of 5-amino-2,4-dioxypyrimidine with trifluoroacetic anhydride and trifluoromethyl iodide. The reaction proceeds under mild conditions and yields 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione as a white crystalline solid. The synthesis of 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione is a relatively simple process, which makes it an attractive compound for research purposes.

Scientific Research Applications

5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has been extensively studied for its potential applications in various fields, including pharmaceuticals, materials science, and organic electronics. In the pharmaceutical industry, 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has been investigated for its potential use as an antiviral agent, as well as a potential treatment for cancer and other diseases. 5-[1-amino-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]pyrimidine-2,4(1H,3H)-dione has also been studied for its potential use as a fluorescent probe in biological imaging applications.